Cas no 1805086-06-9 (3-(Difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-(Difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1805086-06-9
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4890372
• Update Time: 2025-06-18

3-(Difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H5F5N2O/c10-8(11)7-4(9(12,13)14)3-6(17)16-5(7)1-2-15/h3,8H,1H2,(H,16,17)
• InChI Key： YTAZBXOENLIPJV-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=CC(NC=1CC#N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 452
• XLogP3: 0.5
• Topological Polar Surface Area: 52.9

Additional information on 3-(Difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-acetonitrile

Introduction to 3-(Difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805086-06-9)

3-(Difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1805086-06-9, features a unique structural framework characterized by the presence of both difluoromethyl and trifluoromethyl substituents, alongside a pyridine core functionalized with a hydroxyl group and an acetonitrile moiety. The strategic arrangement of these substituents imparts distinct chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The significance of this compound lies in its potential applications as a building block for the development of novel therapeutic agents. The difluoromethyl and trifluoromethyl groups are particularly noteworthy, as they are frequently employed in medicinal chemistry due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. These attributes are increasingly recognized in the design of next-generation drugs targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders.

In recent years, the demand for fluorinated compounds has surged, driven by their demonstrated efficacy in improving drug properties. For instance, studies have highlighted that the introduction of fluorine atoms can lead to increased lipophilicity, reduced susceptibility to enzymatic degradation, and enhanced oral bioavailability. The compound 3-(Difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-acetonitrile exemplifies this trend, offering a versatile scaffold for medicinal chemists to explore.

One of the most compelling aspects of this molecule is its potential utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases. By incorporating fluorinated groups into kinase inhibitors, researchers can fine-tune interactions with the enzyme's active site, leading to more potent and selective therapeutic agents. The structural features of 3-(Difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-acetonitrile make it an attractive candidate for such applications.

Moreover, the presence of a hydroxyl group in this compound provides an additional site for functionalization, enabling further derivatization to create diverse chemical libraries. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds for drug development. The acetonitrile moiety further enhances solubility and reactivity, facilitating its incorporation into various synthetic protocols.

Recent advancements in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling studies suggest that the fluorinated substituents can optimize binding interactions with biological targets by improving shape complementarity and electrostatic interactions. These insights have guided experimental efforts to develop more effective derivatives.

The pharmaceutical industry has been particularly keen on exploring fluorinated pyridines due to their broad spectrum of biological activities. For example, pyridine-based compounds have shown promise as antiviral agents, anticancer drugs, and anti-inflammatory medications. The unique combination of functional groups in 3-(Difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-acetonitrile positions it as a key intermediate in these endeavors.

In conclusion, 3-(Difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805086-06-9) represents a significant advancement in pharmaceutical chemistry. Its structural features and chemical properties make it an invaluable tool for developing innovative therapeutic agents. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play an increasingly important role in drug discovery and development.